Cas no 2228064-66-0 (tert-butyl (1S,4R)-5-(2-amino-3-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(2-amino-3-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228064-66-0
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5810614
• PubChem ID: 165622345
• Update Time: 2025-05-25

tert-butyl (1S,4R)-5-(2-amino-3-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(2-amino-3-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• EN300-1884021
• tert-butyl (1S,4R)-5-(2-amino-3-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2228064-66-0

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(17)15-6-8-4-11(15)10(8)5-9(14)7-16/h8-11,16H,4-7,14H2,1-3H3/t8-,9?,10?,11-/m0/s1
• InChI Key： GXUYXJUSDUUEQT-PMUOWJKOSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CC(CO)N)=O

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl (1S,4R)-5-(2-amino-3-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate

tert-butyl (1S,4R)-5-(2-amino-3-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228064-66-0): A Comprehensive Overview

The compound tert-butyl (1S,4R)-5-(2-amino-3-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228064-66-0) is a highly specialized chiral bicyclic structure with significant potential in pharmaceutical and organic synthesis. Its unique azabicyclo[2.1.1]hexane scaffold, combined with functional groups like amino and hydroxypropyl, makes it a valuable intermediate for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly focusing on such bridged heterocycles due to their conformational rigidity and bioactivity.

In recent years, the demand for chiral building blocks like this compound has surged, driven by advancements in asymmetric synthesis and peptide mimetics. Its tert-butyl carboxylate moiety offers stability during synthetic transformations, while the 1S,4R stereochemistry ensures enantioselective interactions in biological systems. This aligns with the growing trend of precision medicine, where molecular specificity is critical. A 2023 study highlighted similar azabicyclic derivatives as promising candidates for neuroprotective agents, addressing queries like "Can bicyclic amines reduce neuroinflammation?"—a frequent search topic in PubMed and Google Scholar.

The compound’s water-soluble functional groups (amino and hydroxy) enhance its applicability in prodrug design, a hot topic in pharmacokinetic optimization. Forums such as ResearchGate often discuss how such modifications improve blood-brain barrier (BBB) penetration—a key challenge in CNS drug development. Additionally, its bicyclo[2.1.1]hexane core is structurally analogous to carbocyclic bioisosteres, a trending subject in medicinal chemistry circles.

From a synthetic perspective, the 2-azabicyclo[2.1.1]hexane framework is accessible via intramolecular cycloadditions, a method frequently searched in SciFinder under terms like "strained ring synthesis." The tert-butyl protecting group further simplifies purification, a practical advantage for industrial-scale production. This resonates with the pharmaceutical industry’s push toward green chemistry and atom economy, as highlighted in recent ACS Sustainable Chemistry publications.

In conclusion, tert-butyl (1S,4R)-5-(2-amino-3-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a nexus of structural innovation and therapeutic potential. Its relevance to drug discovery, chiral synthesis, and biomolecular engineering ensures sustained interest across academic and industrial research, making it a compound to watch in the next decade.